Cas no 88888-28-2 (Bicyclo[2.2.2]octanone, 1-bromo-4-methoxy-)

• Product Name: Bicyclo[2.2.2]octanone, 1-bromo-4-methoxy-
• CAS No: 88888-28-2
• MF: C₉H₁₃BrO₂
• MW: 233.102322340012
• CID: 620171
• PubChem ID: 642048
• Update Time: 2025-04-19

Bicyclo[2.2.2]octanone, 1-bromo-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octanone, 1-bromo-4-methoxy-
• 88888-28-2
• InChI=1/C9H13BrO2/c1-12-8-2-4-9(10,5-3-8)7(11)6-8/h2-6H2,1H
• bicyclo[2.2.2]octan-2-one, 1-bromo-4-methoxy-
• 1-bromo-4-methoxybicyclo[2.2.2]octan-2-one
• DTXSID20348971

• Inchi： 1S/C9H13BrO2/c1-12-8-2-4-9(10,5-3-8)7(11)6-8/h2-6H2,1H3
• InChI Key： QSSKRBOYHJJXKZ-UHFFFAOYSA-N
• SMILES： BrC12C(CC(CC1)(CC2)OC)=O

Computed Properties

• Exact Mass: 232.00989g/mol
• Monoisotopic Mass: 232.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų